4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide

• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-propan-2-yl-4-(4-prop-2-enylpiperazin-1-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C15H24N4O2S/c1-4-7-18-8-10-19(11-9-18)14-5-6-16-12-15(14)22(20,21)17-13(2)3/h4-6,12-13,17H,1,7-11H2,2-3H3
• InChI Key: BXCBFKAZEFTVFZ-UHFFFAOYSA-N
• SMILES: CC(C)NS(=O)(=O)C1=C(C=CN=C1)N2CCN(CC2)CC=C

Description

4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide, also known as Compound A, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A is not fully understood. However, it is believed to exert its therapeutic effects by modulating various cellular pathways. For instance, it has been shown to inhibit the activity of specific enzymes involved in cancer cell growth, leading to cell death. Additionally, it has been found to modulate the expression of genes involved in inflammation and neuroprotection.
Biochemical and Physiological Effects:
4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of specific enzymes, including cyclooxygenase-2, which is involved in the production of inflammatory mediators. Additionally, it has been shown to modulate the levels of specific neurotransmitters, leading to neuroprotective effects.

Advantages and Limitations for Lab Experiments

4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A has several advantages for lab experiments. It exhibits high potency and selectivity, making it an ideal candidate for drug development. Additionally, it has been found to possess low toxicity, making it safe for use in preclinical studies. However, one of the limitations of 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A is its poor solubility, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A. One potential direction is to investigate its potential as a therapy for other diseases, such as diabetes and cardiovascular diseases. Additionally, further studies are needed to elucidate the mechanism of action of 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A and identify its molecular targets. Moreover, the development of more efficient synthesis methods and formulations can improve the pharmacokinetic properties of 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A, making it a more viable candidate for clinical trials.

Synthesis Methods

The synthesis of 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A involves the reaction of 4-(4-allyl-1-piperazinyl) pyridine with isopropyl sulfonamide in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting product is purified using various techniques.

Scientific Research Applications

4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant activity against various diseases, including cancer, inflammation, and neurological disorders. The compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, it has been shown to possess anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Moreover, 4-(4-allyl-1-piperazinyl)-N-isopropyl-3-pyridinesulfonamide A has been found to exhibit neuroprotective effects, making it a potential therapy for neurological disorders such as Alzheimer's disease.